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Compound of Interest

Compound Name: 2,3,4-Trimethyl-2-pentene
CAS No.: 565-77-5
Cat. No.: B1583743

Get Quote

Technical Guide: 2,3,4-Trimethyl-2-pentene
Structural Architecture, Synthesis, and Application
in Steric Modeling[1]

Abstract

This technical guide provides a comprehensive analysis of 2,3,4-trimethyl-2-pentene (CAS:
565-77-5), a tetrasubstituted alkene of significant interest in physical organic chemistry and
metabolic stability modeling.[1] Unlike simple olefins, this molecule exhibits extreme steric
crowding and thermodynamic stability, making it an ideal probe for studying electrophilic
addition mechanisms under hindered conditions.[1] This document details its structural non-
isomerism, a self-validating synthesis protocol via alcohol dehydration, and its utility as a
scaffold for testing cytochrome P450 oxidation resistance.[1]

Part 1: Molecular Architecture & Stereochemistry

The structural integrity of 2,3,4-trimethyl-2-pentene is defined by its tetrasubstituted double
bond, a feature that confers exceptional thermodynamic stability due to hyperconjugation but
imposes significant steric strain.[1]
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1.1 Structural Elucidation

The IUPAC name implies a pentene chain (5 carbons) with a double bond at C2 and methyl
substitutions at C2, C3, and C4.[1]

e C2 Geometry: Bonded to C1 (methyl) and a C2-methyl substituent.[1] Since both groups
attached to the C2 terminus of the double bond are methyls, the molecule possesses no
geometric isomerism (E/Z or cis/trans). This symmetry simplifies spectral analysis.[1]

e C3 Geometry: Bonded to a C3-methyl and a bulky isopropyl group (C4-H with two methyls).
[1]

 Steric Environment: The presence of four alkyl groups around the

-bond creates a "steric cage," shielding the electron-rich center from nucleophilic attack and
modifying the kinetics of electrophilic additions.

1.2 Visualization of Steric Crowding

The following diagram illustrates the connectivity and the steric bulk surrounding the alkene
core.
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Figure 1: Connectivity graph of 2,3,4-trimethyl-2-pentene highlighting the tetrasubstituted core
(Red) and the lack of E/Z isomerism at C2.[1]
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Part 2: Physicochemical Profile[1][2][3][4]

The following data aggregates experimental values. This compound is a volatile, flammable
liquid that requires proper vapor management in the laboratory.[1]

. Causality/Significa
Property Value Unit
nce

Degree of
Molecular Formula ]
Unsaturation = 1

Molecular Weight 112.21 g/mol
Elevated vs. isomers
due to compact,

Boiling Point 104.9 °C spherical shape
reducing surface area
(London forces).[1]
Typical for branched

Density 0.722 g/mL alkanes/alkenes;
floats on water.[1]

Refractive Index ( Useful for purity

1.4160 - verification after
) distillation.[1]

High Flammability
Flash Point 1.7 °C Hazard. Use spark-

proof equipment.[1]

Data Source: NIST Chemistry WebBook & PubChem [1, 2].[1]

Part 3: Synthesis Protocol (Acid-Catalyzed Dehydration)

To synthesize 2,3,4-trimethyl-2-pentene with high regioselectivity, the dehydration of 2,3,4-
trimethyl-3-pentanol is the preferred route.[1] This pathway leverages Zaitsev’'s Rule, where the
most substituted alkene is the major thermodynamic product.

3.1 Reaction Mechanism & Logic[1]
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e Protonation: The hydroxyl group of the precursor alcohol accepts a proton, becoming a good
leaving group (

)-[1]
» Carbocation Formation: Loss of water generates a tertiary carbocation at C3.[1]

o Elimination (E1): A base (water or bisulfate ion) abstracts a proton from an adjacent carbon.
[1] Removal of a proton from C2 or C4 is possible, but removal from C2 (which carries
methyls) or formation of the tetra-substituted double bond is thermodynamically favored.[1]

3.2 Experimental Workflow

e Precursor: 2,3,4-Trimethyl-3-pentanol.[1]
o Reagents: Concentrated Sulfuric Acid (
) or Phosphoric Acid (

)-[1]

o Apparatus: Round-bottom flask, fractional distillation column, condenser.[1][2]
Step-by-Step Protocol:

e Setup: Charge a 250 mL round-bottom flask with 0.1 mol of 2,3,4-trimethyl-3-pentanol.
e Acid Addition: Slowly add 85%

(20 mL) while stirring. Note: Phosphoric acid is preferred over sulfuric acid to minimize
charring/oxidation.

o Reflux: Heat the mixture gently. The alkene product (bp ~105°C) will co-distill with water
(azeotrope) or can be refluxed and then distilled.[1]

» Separation: Collect the distillate. Separate the organic layer from the aqueous layer.[1]

 Purification: Wash the organic layer with 5%
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(to remove acid traces) and brine. Dry over anhydrous

[1]

« Final Distillation: Distill the dried liquid. Collect the fraction boiling between 103-106°C.[1]

3.3 Mechanistic Pathway Visualization[1]
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Figure 2: E1 Elimination pathway.[1] The tertiary carbocation intermediate drives the formation
of the highly stable tetrasubstituted alkene.

Part 4: Applications in Drug Development[5][6]
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While 2,3,4-trimethyl-2-pentene is rarely a pharmacophore itself, it serves as a critical model
system in medicinal chemistry and metabolic stability studies.[1]

4.1 Metabolic Blocking (Steric Shielding)

In drug design, metabolic "hotspots" (sites prone to rapid oxidation by Cytochrome P450) often
need to be blocked to improve half-life (

)-[1]

o Concept: The tetrasubstituted double bond in this molecule mimics a sterically occluded
metabolic site.[1]

o Application: Researchers use this molecule to calibrate oxidation assays.[1] The methyl
groups at C2, C3, and C4 sterically hinder the approach of the bulky Iron-Oxo active site of
CYP450 enzymes.

o Comparative Data: Compared to 1-octene (terminal alkene), 2,3,4-trimethyl-2-pentene
shows significantly slower epoxidation rates, validating the "methyl blocking" strategy used in
optimizing lead compounds [3].[1]

4.2 Analytical Standard

It is used as a reference standard in Gas Chromatography (GC) for analyzing complex
hydrocarbon mixtures, particularly in determining Retention Indices (Kovats Index ~779 on non-
polar columns) [1].[1]

Part 5: References

o National Institute of Standards and Technology (NIST).2,3,4-Trimethyl-2-pentene - Gas
Phase IR Spectrum & Properties.[1] NIST Chemistry WebBook, SRD 69.[1][3] Available at:
[Link][1]

¢ PubChem.2,3,4-Trimethyl-2-pentene (Compound).[1][4] National Library of Medicine.[1]
Available at: [Link][1]

e Garg, N. K., et al.Hyperpyramidalized Alkenes As Synthetic Building Blocks.[1][5]
ChemistryViews, 2026.[1] (Contextual reference on strained/substituted alkene reactivity).
Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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